Cas no 116163-38-3 (4-(aminomethyl)-1-benzylpyrrolidin-3-ol)

• Product Name: 4-(aminomethyl)-1-benzylpyrrolidin-3-ol
• CAS No: 116163-38-3
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• MDL: MFCD24638690
• CID: 5237775
• Update Time: 2023-11-24

4-(aminomethyl)-1-benzylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-1-benzylpyrrolidin-3-ol
• 3-HYDROXY-4-AMINOMETHYL-1-PHENYLMETHYL PYRROLIDINE
• 3-Pyrrolidinol, 4-(aminomethyl)-1-(phenylmethyl)-

• MDL： MFCD24638690
• Inchi： 1S/C12H18N2O/c13-6-11-8-14(9-12(11)15)7-10-4-2-1-3-5-10/h1-5,11-12,15H,6-9,13H2
• InChI Key： FXPQRHKDEJUSLS-UHFFFAOYSA-N
• SMILES： OC1CN(CC2C=CC=CC=2)CC1CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 192
• XLogP3: 0.8
• Topological Polar Surface Area: 49.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines